5-((4-(3-Chlorophenyl)piperazin-1-yl)(phenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[[4-(3-chlorophenyl)piperazin-1-yl]-phenylmethyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C22H22ClN5OS/c1-15-24-22-28(25-15)21(29)20(30-22)19(16-6-3-2-4-7-16)27-12-10-26(11-13-27)18-9-5-8-17(23)14-18/h2-9,14,19,29H,10-13H2,1H3
• InChI Key: HIWKEKGWVKHIHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=CC=C3)N4CCN(CC4)C5=CC(=CC=C5)Cl)O
• Molecular Formula: C22H22ClN5OS
• Molecular Weight: 440.0 g/mol

Description

5-((4-(3-Chlorophenyl)piperazin-1-yl)(phenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C22H22ClN5OS and its molecular weight is 439.96. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research indicates that certain 1,2,4-triazole derivatives exhibit antimicrobial properties. For instance, novel 1,2,4-triazole compounds have been synthesized and evaluated for their antimicrobial activities, showing good or moderate activities against various microorganisms. Such studies suggest potential applications of these compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Antifungal and Physicochemical Properties

A novel potential antifungal compound from the 1,2,4-triazole class has been synthesized, with its solubility and thermodynamics explored in biologically relevant solvents. This research underlines the compound's potential for lipophilic delivery pathways in biological media, highlighting its applicability in antifungal therapies (Volkova et al., 2020).

Anti-inflammatory and Analgesic Properties

Studies on certain thiazolo[3,2-b]-1,2,4-triazol-5-ols have revealed their anti-inflammatory and analgesic activities. These compounds, synthesized from specific reactions, showed dose-dependent effects without inducing gastric lesions, suggesting their utility in pain management and inflammation control (Tozkoparan et al., 2004).

Antidiabetic Potential

Research into triazolo-pyridazine-6-yl-substituted piperazines has identified their potential as anti-diabetic drugs through DPP-4 inhibition and insulinotropic activities. This discovery opens avenues for new treatments in diabetes management, emphasizing the importance of further exploration of these compounds (Bindu et al., 2019).

Antibacterial Activity

Various studies have synthesized and evaluated the antibacterial activity of isothiazolone derivatives, showing that compounds with specific phenyl substitutions can exhibit significant activity against both Gram-negative and Gram-positive bacteria. This research contributes to the ongoing search for new antibacterial agents to combat resistant strains of bacteria (Khalaj et al., 2004).